Cas no 1374573-42-8 (4-Cyano-3,5-dimethylphenylacetic acid)

• Product Name: 4-Cyano-3,5-dimethylphenylacetic acid
• CAS No: 1374573-42-8
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5007004
• Update Time: 2023-08-25

4-Cyano-3,5-dimethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3,5-dimethylphenylacetic acid

• Inchi： 1S/C11H11NO2/c1-7-3-9(5-11(13)14)4-8(2)10(7)6-12/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key： DXGBMXZSLGZEKI-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C)C(C#N)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1